1-methyl-N-(1-phenylethyl)-1H-pyrazole-4-sulfonamide
Overview
Description
1-methyl-N-(1-phenylethyl)-1H-pyrazole-4-sulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been widely used in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of 1-methyl-N-(1-phenylethyl)-1H-pyrazole-4-sulfonamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in the development of various diseases. It has been shown to inhibit the activity of carbonic anhydrase, which is involved in the development of glaucoma.
Biochemical and Physiological Effects:
1-methyl-N-(1-phenylethyl)-1H-pyrazole-4-sulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have a neuroprotective effect and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-methyl-N-(1-phenylethyl)-1H-pyrazole-4-sulfonamide in lab experiments is its unique properties. It has been shown to have a wide range of biological activities and can be used as a starting material for the synthesis of various derivatives. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
There are many future directions for the use of 1-methyl-N-(1-phenylethyl)-1H-pyrazole-4-sulfonamide in scientific research. One of the areas of future research is the development of new derivatives that have improved biological activity and reduced toxicity. Another area of future research is the study of the mechanism of action of this compound, which could lead to the development of new drugs for the treatment of various diseases. Finally, the use of this compound in combination with other drugs could lead to the development of more effective treatments for various diseases.
Scientific Research Applications
1-methyl-N-(1-phenylethyl)-1H-pyrazole-4-sulfonamide has been extensively used in scientific research due to its unique properties. It has been used as a starting material for the synthesis of various derivatives that have shown promising results in the treatment of various diseases such as cancer, inflammation, and diabetes.
properties
IUPAC Name |
1-methyl-N-(1-phenylethyl)pyrazole-4-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2S/c1-10(11-6-4-3-5-7-11)14-18(16,17)12-8-13-15(2)9-12/h3-10,14H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGRAFDLPLPBVOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NS(=O)(=O)C2=CN(N=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-N-(1-phenylethyl)-1H-pyrazole-4-sulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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